2-Amino-6-mercapto-5-methylpyrimidin-4(1H)-one

• Molecular Formula: C5H7N3OS
• Molecular Weight: 157.20 g/mol
• IUPAC Name: 2-amino-5-methyl-4-sulfanyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C5H7N3OS/c1-2-3(9)7-5(6)8-4(2)10/h1H3,(H4,6,7,8,9,10)
• InChI Key: NTYFGPMWNGUZDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N)S

Description

2-Amino-6-mercapto-5-methylpyrimidin-4(1H)-one is a pyrimidine derivative characterized by a thiol (-SH) group at position 6, an amino (-NH₂) group at position 2, and a methyl (-CH₃) group at position 3. This compound belongs to a class of heterocyclic molecules with diverse applications in medicinal chemistry and materials science. Its structure enables participation in hydrogen bonding and π-π interactions, influencing its physicochemical and biological properties .

Comparison with Similar Compounds

Melting Points and Stability

• Target Compound: Melting point data are unavailable, but related thiol-containing pyrimidinones often exhibit higher melting points due to strong intermolecular hydrogen bonds.
• 5-Aceto-6-methyl-4-phenyl-3,4-dihydropyrimidin-2(1H)-one : Melts at 234°C, attributed to crystallinity from aromatic stacking and hydrogen bonding .
• 2-Azido-6-methylpyrimidin-4-one : Melts at 240–242°C, with stability influenced by the azido group’s thermal sensitivity .

Spectroscopic Data

• ¹H NMR Shifts :

  • Target Compound : Expected deshielding at H6 due to the electron-withdrawing -SH group, similar to 2-mercapto-4-oxo-6-phenyl analogs (δ ~7.78 ppm for aromatic protons) .
  • 5-Aceto-6-methyl-4-phenyl-3,4-dihydropyrimidin-2(1H)-one : Methyl groups resonate at δ 2.06–2.24 ppm, while aromatic protons appear at δ 7.20–7.31 ppm .
• ¹³C NMR Shifts: Carbonyl carbons in pyrimidinones typically resonate at δ 170–200 ppm. For example, C4=O in 5-aceto derivatives appears at δ 194.36 ppm .

Reactivity and Functionalization

• Thiol Group Reactivity: The -SH group in the target compound enables disulfide bond formation or nucleophilic substitution, contrasting with chloro (e.g., 5-Amino-6-chloropyrimidin-4(1H)-one) or methoxy analogs, which undergo SNAr reactions .
• Amino Group Utility: The amino group at position 2 facilitates condensation reactions, as seen in the synthesis of hydrazine derivatives (e.g., 2-Hydrazino-6-methylpyrimidin-4-one) .